Cas no 421552-12-7 (2-(bromomethyl)-4-fluorobenzonitrile)

• Product Name: 2-(bromomethyl)-4-fluorobenzonitrile
• CAS No: 421552-12-7
• MF: C₈H₅BrFN
• MW: 214.0344
• MDL: MFCD08059542
• CID: 92853
• PubChem ID: 21984990
• Update Time: 2024-11-02

2-(bromomethyl)-4-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-CYANO-5-FLUOROBENZYL BROMIDE
• 2-Cyano-5-flurobenzyl broMide
• 2- cyano -5- fluorine benzyl bromide
• 2-(bromomethyl)-4-fluorobenzonitrile
• 2-Bromomethyl-4-fluorobenzonitrile
• 2-cyano-5-fluorobenzylbromide
• 2-cyano-5-fluoro benzyl bromide
• 2-Bromomethyl-4-fluoro-benzonitrile
• C8H5BrFN
• 2-(bromomethyl)-4-fluorobenzenecarbonitrile
• PubChem4906
• KSC493S9T
• CHCAGFNTASDQFX-UHFFFAOYSA-N
• BCP10851
• WT1816
• SBB068777
• PC4108
• CL8698
• ANW-2
• 2-(bromonne
• 2-Bromomethyl-4-fluorobenzonit
• MFCD08059542
• AC-28021
• SCHEMBL305457
• CS-W019482
• 2-(bromomethyl)-4-fluoro-benzonitrile
• EN300-84034
• B4988
• 2-(bromonnethyl)-4-fluorobenzonitrile
• SY013096
• DTXSID30621181
• DS-13966
• 421552-12-7
• AKOS005063924

• MDL： MFCD08059542
• Inchi： 1S/C8H5BrFN/c9-4-7-3-8(10)2-1-6(7)5-11/h1-3H,4H2
• InChI Key： CHCAGFNTASDQFX-UHFFFAOYSA-N
• SMILES： BrC([H])([H])C1C([H])=C(C([H])=C([H])C=1C#N)F

Computed Properties

• Exact Mass: 212.95900
• Monoisotopic Mass: 212.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2.3

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 264.5℃ at 760 mmHg
• Flash Point: 113.746℃
• Refractive Index: 1.564
• PSA: 23.79000
• LogP: 2.59228
• Sensitiveness: Lachrymatory
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(bromomethyl)-4-fluorobenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：2923
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：Sealed in dry,2-8°C(BD20773)